Cas no 121669-69-0 (tert-butyl 4-methyl-1H-pyrazole-1-carboxylate)
121669-69-0 structure
Product Name:tert-butyl 4-methyl-1H-pyrazole-1-carboxylate
CAS No:121669-69-0
MF:C9H14N2O2
MW:182.219662189484
MDL:MFCD24466467
CID:3034074
PubChem ID:23021524
Update Time:2025-04-21
tert-butyl 4-methyl-1H-pyrazole-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 4-甲基吡唑-1-羧酸叔丁酯
- 1-tert-Butoxycarbonyl-4-methylpyrazole
- 4-Methyl-1H-pyrazole-1-carboxylic acid 1,1-dimethylethyl ester
- tert-butyl 4-methyl-1H-pyrazole-1-carboxylate
- 4-Methylpyrazole-1-carboxylic acid tert-butyl ester
- tert-butyl 4-methyl-1H-pyrazole-1-carboxylate(WXC04541)
- TERT-BUTYL 4-METHYLPYRAZOLE-1-CARBOXYLATE
- 4-methyl-pyrazole-1-carboxylic acid tert-butyl ester
- WEA66969
- t-Butyl 4-methyl-1H-pyrazole-1-carboxylate
- tert-butyl4-methyl-1H-pyrazole-1-carboxylate
- W12763
- MFCD24466467
- AS-71389
- CS-0368470
- LWXRDTVAZNKWMN-UHFFFAOYSA-N
- SCHEMBL427252
- AKOS027428920
- DA-47144
- 121669-69-0
- 1-Boc-4-methyl-1H-pyrazole
- EN300-136408
-
- MDL: MFCD24466467
- Inchi: 1S/C9H14N2O2/c1-7-5-10-11(6-7)8(12)13-9(2,3)4/h5-6H,1-4H3
- InChI Key: LWXRDTVAZNKWMN-UHFFFAOYSA-N
- SMILES: O(C(N1C=C(C)C=N1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 182.105527694g/mol
- Monoisotopic Mass: 182.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 44.1
Experimental Properties
- Density: 1.07
- Boiling Point: 255 ºC
- Flash Point: 108 ºC
tert-butyl 4-methyl-1H-pyrazole-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB488544-1 g |
t-Butyl 4-methyl-1H-pyrazole-1-carboxylate |
121669-69-0 | 1g |
€271.50 | 2023-04-20 | ||
| abcr | AB488544-5 g |
t-Butyl 4-methyl-1H-pyrazole-1-carboxylate |
121669-69-0 | 5g |
€756.00 | 2023-04-20 | ||
| Apollo Scientific | OR910425-1g |
tert-Butyl 4-methylpyrazole-1-carboxylate |
121669-69-0 | 97% | 1g |
£134.00 | 2025-02-21 | |
| Apollo Scientific | OR910425-5g |
tert-Butyl 4-methylpyrazole-1-carboxylate |
121669-69-0 | 97% | 5g |
£462.00 | 2025-02-21 | |
| Chemenu | CM189125-5g |
tert-butyl 4-methyl-1H-pyrazole-1-carboxylate |
121669-69-0 | 97% | 5g |
$426 | 2021-08-05 | |
| Chemenu | CM189125-1g |
tert-butyl 4-methyl-1H-pyrazole-1-carboxylate |
121669-69-0 | 97% | 1g |
$97 | 2023-02-03 | |
| Chemenu | CM189125-5g |
tert-butyl 4-methyl-1H-pyrazole-1-carboxylate |
121669-69-0 | 97% | 5g |
$327 | 2023-02-03 | |
| eNovation Chemicals LLC | D762092-1g |
4-Methyl-1H-pyrazole-1-carboxylic acid 1,1-dimethylethyl ester |
121669-69-0 | 95% | 1g |
$130 | 2024-06-06 | |
| eNovation Chemicals LLC | D762092-5g |
4-Methyl-1H-pyrazole-1-carboxylic acid 1,1-dimethylethyl ester |
121669-69-0 | 95% | 5g |
$295 | 2024-06-06 | |
| Enamine | EN300-136408-0.05g |
tert-butyl 4-methyl-1H-pyrazole-1-carboxylate |
121669-69-0 | 0.05g |
$515.0 | 2023-05-24 |
tert-butyl 4-methyl-1H-pyrazole-1-carboxylate Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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